Cas no 1339704-63-0 (methyl 2-(5-amino-3-methyl-2,6-dioxo-1,2,3,6-tetrahydropyrimidin-1-yl)acetate)

• Product Name: methyl 2-(5-amino-3-methyl-2,6-dioxo-1,2,3,6-tetrahydropyrimidin-1-yl)acetate
• CAS No: 1339704-63-0
• MF: C₈H₁₁N₃O₄
• MW: 213.190641641617
• CID: 6005840
• PubChem ID: 63799395
• Update Time: 2025-06-14

methyl 2-(5-amino-3-methyl-2,6-dioxo-1,2,3,6-tetrahydropyrimidin-1-yl)acetate Chemical and Physical Properties

Names and Identifiers

• methyl 2-(5-amino-3-methyl-2,6-dioxo-1,2,3,6-tetrahydropyrimidin-1-yl)acetate
• 1339704-63-0
• AKOS013111326
• EN300-1106588

• Inchi： 1S/C8H11N3O4/c1-10-3-5(9)7(13)11(8(10)14)4-6(12)15-2/h3H,4,9H2,1-2H3
• InChI Key： YXFZUEZHAJNEAL-UHFFFAOYSA-N
• SMILES： O=C1N(C)C=C(C(N1CC(=O)OC)=O)N

Computed Properties

• Exact Mass: 213.07495584g/mol
• Monoisotopic Mass: 213.07495584g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 15
• Rotatable Bond Count: 3
• Complexity: 350
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -1.2
• Topological Polar Surface Area: 92.9Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Amino acids, peptides, and analogues Amino acids and derivatives

Additional information on methyl 2-(5-amino-3-methyl-2,6-dioxo-1,2,3,6-tetrahydropyrimidin-1-yl)acetate

Comprehensive Overview of Methyl 2-(5-amino-3-methyl-2,6-dioxo-1,2,3,6-tetrahydropyrimidin-1-yl)acetate (CAS No. 1339704-63-0)

The compound methyl 2-(5-amino-3-methyl-2,6-dioxo-1,2,3,6-tetrahydropyrimidin-1-yl)acetate (CAS No. 1339704-63-0) is a specialized pyrimidine derivative with significant potential in pharmaceutical and biochemical research. Its unique structure, featuring an amino group and a methyl ester moiety, makes it a valuable intermediate in the synthesis of more complex molecules. Researchers are increasingly interested in this compound due to its potential applications in drug discovery and medicinal chemistry, particularly in the development of novel therapeutic agents.

In recent years, the demand for heterocyclic compounds like methyl 2-(5-amino-3-methyl-2,6-dioxo-1,2,3,6-tetrahydropyrimidin-1-yl)acetate has surged, driven by advancements in targeted drug delivery and precision medicine. This compound's pyrimidine core is a common scaffold in many FDA-approved drugs, underscoring its importance in modern pharmacology. Scientists are exploring its role in modulating enzyme activity and protein-protein interactions, which are critical in treating diseases such as cancer and autoimmune disorders.

The synthesis of CAS No. 1339704-63-0 involves multi-step organic reactions, often starting from readily available uracil derivatives. Its methyl ester group enhances solubility, facilitating its use in various bioconjugation techniques. This property is particularly valuable in proteomics and biomarker research, where researchers seek to label and track biological molecules with high specificity. The compound's amino functionality also allows for further derivatization, enabling the creation of libraries for high-throughput screening.

From an industrial perspective, methyl 2-(5-amino-3-methyl-2,6-dioxo-1,2,3,6-tetrahydropyrimidin-1-yl)acetate is gaining attention as a building block for small molecule therapeutics. Its compatibility with green chemistry principles—such as reduced waste and energy-efficient synthesis—aligns with the growing emphasis on sustainable pharmaceutical manufacturing. Companies are investing in scalable production methods to meet the rising demand from biotech and pharma sectors.

In the context of AI-driven drug discovery, CAS No. 1339704-63-0 exemplifies how computational tools can predict the bioactivity of pyrimidine-based compounds. Machine learning models are being trained to optimize its derivatives for enhanced binding affinity and selectivity, accelerating the identification of lead candidates. This synergy between cheminformatics and experimental validation is reshaping the landscape of rational drug design.

For researchers sourcing this compound, quality control is paramount. Reputable suppliers provide HPLC and NMR data to verify purity and structural integrity. Storage recommendations typically include protection from light and moisture to maintain stability. As interest grows in personalized medicine, the role of methyl 2-(5-amino-3-methyl-2,6-dioxo-1,2,3,6-tetrahydropyrimidin-1-yl)acetate in developing patient-specific therapies is expected to expand, making it a compound to watch in coming years.